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Compound of Interest

Compound Name: 5-Bromo-N-ethylnicotinamide

Cat. No.: B064916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling, storage, and potential

applications of 5-Bromo-N-ethylnicotinamide. The information is intended to ensure

laboratory safety and proper use of this compound in a research environment.

Section 1: Compound Information
5-Bromo-N-ethylnicotinamide is a halogenated pyridine derivative containing an N-alkylated

amide group. This chemical structure makes it a compound of interest in medicinal chemistry

and organic synthesis. The bromine atom at the 5-position can serve as a site for further

functionalization, while the N-ethyl group can influence its physicochemical properties and

biological activity.[1]

1.1: Chemical and Physical Properties
A summary of the key physical and chemical properties of 5-Bromo-N-ethylnicotinamide is

presented below. This data is essential for its proper handling and use in experimental setups.
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Property Value Source

CAS Number 173999-48-9 [2][3][4]

Molecular Formula C₈H₉BrN₂O [3][4]

Molecular Weight 229.07 g/mol [3][4]

Density (calculated) 1.471 g/cm³ [3]

Boiling Point (calculated) 343.92°C at 760 mmHg [3]

Flash Point (calculated) 161.798°C [3]

Refractive Index (calculated) 1.559 [3]

Topological Polar Surface Area

(TPSA)
41.99 Å² [4]

logP (calculated) 1.5938 [4]

Section 2: Safety, Handling, and Storage
Proper handling and storage are critical to ensure the safety of laboratory personnel and

maintain the integrity of the compound.

2.1: Safety Precautions and Personal Protective
Equipment (PPE)
5-Bromo-N-ethylnicotinamide should be handled in a well-ventilated area.[5][6] It is crucial to

avoid the formation of dust and aerosols.[6]

Hazard Statements:

H302: Harmful if swallowed[4]

H315: Causes skin irritation[4]

H319: Causes serious eye irritation[4]

H335: May cause respiratory irritation[4]
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Recommended Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.

Skin Protection: Wear impervious, flame-retardant clothing and chemical-impermeable

gloves.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.

2.2: Storage Procedures
Store the container tightly closed in a dry, well-ventilated place.[6] For long-term storage, a

temperature of 4°C is recommended.[4]

2.3: Accidental Release and First Aid Measures
Accidental Release: In case of a spill, prevent further leakage if it is safe to do so.[5] Do not let

the chemical enter drains.[5] Collect the spillage and arrange for disposal in suitable, closed

containers.[5] Use spark-proof tools and explosion-proof equipment.[5]

First Aid:

After Inhalation: Move the person into fresh air.

After Skin Contact: Immediately wash off with soap and plenty of water.[5]

After Eye Contact: Rinse with pure water for at least 15 minutes.[5]

After Ingestion: Rinse mouth with water. Do not induce vomiting.[5]

In all cases of exposure, consult a doctor.[5]

Section 3: Experimental Protocols
While specific detailed experimental protocols for 5-Bromo-N-ethylnicotinamide are not

widely available in the public domain, its structural features suggest its use in synthetic

chemistry. Below is a generalized workflow for a potential application in a cross-coupling

reaction, a common synthetic route for such compounds.
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3.1: General Workflow for a Suzuki Cross-Coupling
Reaction
This protocol outlines a general procedure for using 5-Bromo-N-ethylnicotinamide as a

substrate in a Suzuki cross-coupling reaction to introduce a new carbon-carbon bond at the

bromine position.

Reaction Setup
Reaction Workup & Purification Analysis

Combine Reactants:
- 5-Bromo-N-ethylnicotinamide

- Boronic Acid Derivative
- Palladium Catalyst
- Base (e.g., K2CO3)

- Solvent (e.g., Toluene/Water)

Heat reaction mixture
(e.g., 80-100 °C) under

inert atmosphere (N2 or Ar)

Setup complete
Monitor reaction progress

(TLC or LC-MS)
During reaction Quench reaction and

perform aqueous workup
Reaction complete Extract with organic solvent Dry organic layer and

concentrate
Purify by column
chromatography

Characterize final product
(NMR, MS, etc.)

Click to download full resolution via product page

Figure 1. General workflow for a Suzuki cross-coupling reaction involving 5-Bromo-N-
ethylnicotinamide.

Section 4: Potential Signaling Pathway Interactions
The structural similarity of nicotinamide derivatives to endogenous molecules suggests they

may interact with various biological pathways. While specific pathways for 5-Bromo-N-
ethylnicotinamide are not yet elucidated, a hypothetical interaction based on related

compounds could involve enzymes that utilize nicotinamide as a substrate.

4.1: Hypothetical Inhibition of a Nicotinamide-Utilizing
Enzyme
This diagram illustrates a hypothetical mechanism where a nicotinamide derivative, such as 5-
Bromo-N-ethylnicotinamide, acts as a competitive inhibitor of an enzyme that would normally

process nicotinamide.
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Figure 2. Hypothetical competitive inhibition of a nicotinamide-utilizing enzyme by 5-Bromo-N-
ethylnicotinamide.

Section 5: Conclusion
5-Bromo-N-ethylnicotinamide is a valuable research chemical with potential applications in

synthetic chemistry and drug discovery. Adherence to the safety and handling procedures

outlined in this document is paramount for ensuring a safe laboratory environment. The

provided experimental workflow and hypothetical pathway are intended to serve as a starting

point for researchers working with this compound. Further investigation is needed to fully

characterize its biological activities and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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